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Compound of Interest

Compound Name: Cyazofamid

Cat. No.: B129060

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the oomycete fungicide Cyazofamid against a
selection of new and alternative fungicide candidates. The following sections detail the
comparative performance of these fungicides, supported by experimental data, and provide
insights into their respective modes of action and application methodologies.

Fungicide Performance: A Quantitative Comparison

The efficacy of Cyazofamid and several new fungicide candidates against key oomycete
pathogens, primarily Phytophthora infestans (late blight) and Phytophthora capsici, has been
evaluated in numerous studies. The following tables summarize the available quantitative data,
including 50% effective concentration (EC50) values and field trial results for disease control.
Lower EC50 values indicate higher potency.

Table 1: In Vitro Efficacy (EC50) Against Key Oomycete Pathogens (pg/mL)
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Fungicide Target Pathogen EC50 (pg/mL) Reference(s)
) Phytophthora
Cyazofamid ) 0.1-0.3 [1]
infestans

o 3.8 - 535 (variable
Phytophthora capsici o [2]
sensitivity reported)

o Phytophthora
Oxathiapiprolin ) 0.001 - 0.03 [3]
infestans
Phytophthora
_ _ 0.0002 - 0.0007 [4]
cinnamomi
) ] Phytophthora
Mandipropamid ) 0.02 - 2.98 [5]
infestans
Phytophthora
. _ 0.003 - 0.011 [4]
cinnamomi
o Phytophthora
Fluopicolide ] ] 0.046 - 0.330 [4]
cinnamomi
Phytophthora
Ethaboxam ] ] 0.017 - 0.069 [4]
cinnamomi
Amisulbrom Plasmopara viticola <0.1
Fenpicoxamid Zymoseptoria tritici 0.051 [61[7]

Note: EC50 values can vary depending on the specific isolate, experimental conditions, and
assay method.

Table 2: Field Efficacy - Disease Control and Yield Impact
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Fungicide/ Target = Disease Yield Reference(s
ro
Mixture Disease - Control (%) Impact )
Effective,
Cyazofamid Late Blight (P. comparable
, Potato - [3][8]
(Ranman) infestans) to other
standards
Oxathiapiproli o
Significantly )
n+ _ Higher tuber
) ) Late Blight (P. more )
Benthiavalica Potato ] yields than [31[8]
infestans) effective than
rb (Zorvec ) control
) Cyazofamid
Endavia)
Effective, less )
. . Higher tuber
Mandipropam  Late Blight (P. than ]
) ) Potato ~_ yields than [8]
id (Revus) infestans) Oxathiapiproli
] control
n mixture
Successfully
) Downy
Mandipropam ) reduced
] Mildew (P. Grape ] - [9]
id B disease
viticola) ,
severity
] Late Blight (P. High level of
Amisulbrom ) Potato ] -
infestans) efficacy
Fenpicoxami Zymoseptoria 82% control
o Wheat o - [7]
d tritici in field trials

Note: Field efficacy is influenced by environmental conditions, application timing, and disease

pressure.

Modes of Action and Signaling Pathways

Understanding the biochemical targets of these fungicides is crucial for effective resistance

management and the development of new compounds.
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Cyazofamid: Mitochondrial Complex Ill Inhibition (QI
site)

Cyazofamid belongs to the Quinone inside Inhibitor (Qil) group of fungicides (FRAC Group
21). It specifically targets the Qi site of the cytochrome bcl complex (Complex Ill) in the

mitochondrial respiratory chain of oomycetes. This inhibition disrupts the electron transport
chain, leading to a cessation of ATP synthesis and ultimately, cellular death.
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Cyazofamid's inhibition of Mitochondrial Complex IIl.
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New Fungicide Candidates: Novel Modes of Action

A key advantage of the new fungicide candidates is their novel modes of action, which are
crucial for managing resistance to existing fungicides.

Oxathiapiprolin (FRAC Group 49) targets an oxysterol-binding protein (OSBP). OSBPs are
involved in lipid transport and signaling. By inhibiting OSBP, oxathiapiprolin disrupts essential
cellular processes, including sterol transport and homeostasis, leading to a breakdown of
cellular function.
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Oxathiapiprolin's disruption of OSBP function.

Mandipropamid is a Carboxylic Acid Amide (CAA) fungicide (FRAC Group 40). It specifically
inhibits cellulose synthase, an enzyme essential for the biosynthesis of cellulose, a key
component of the oomycete cell wall. This inhibition leads to a weakened cell wall, causing
hyphal swelling and bursting.
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Mandipropamid's inhibition of cellulose synthesis.

Experimental Protocols

The following are generalized protocols for key experiments used in the evaluation of fungicide
performance.

In Vitro Fungicide Efficacy: Detached Leaf Assay

This method assesses the efficacy of fungicides in preventing or inhibiting disease
development on detached plant leaves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://colab.ws/articles/10.1016%2Fj.cropro.2024.106599
https://colab.ws/articles/10.1016%2Fj.cropro.2024.106599
https://colab.ws/articles/10.1016%2Fj.cropro.2024.106599
https://ahdb.org.uk/knowledge-library/fungicide-performance-dose-response-curves-for-winter-oilseed-rape
https://ahdb.org.uk/knowledge-library/fungicide-performance-dose-response-curves-for-winter-oilseed-rape
https://www.researchgate.net/publication/230246279_Sensitivity_of_Phytophthora_infestans_to_mandipropamid_and_the_effect_of_enforced_selection_pressure_in_the_field
https://pmc.ncbi.nlm.nih.gov/articles/PMC5599960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5599960/
https://pubmed.ncbi.nlm.nih.gov/28471527/
https://pubmed.ncbi.nlm.nih.gov/28471527/
https://pdfs.semanticscholar.org/defc/95ca408f677599f3739572b4fc75e3db7c61.pdf
https://imskolkata.org/article1/013-09-25.pdf
https://www.umass.edu/agriculture-food-environment/fruit/ne-small-fruit-management-guide/grapes/diseases/table-54-effectiveness-of-fungicides-on-grape-diseases
https://www.umass.edu/agriculture-food-environment/fruit/ne-small-fruit-management-guide/grapes/diseases/table-54-effectiveness-of-fungicides-on-grape-diseases
https://www.benchchem.com/product/b129060#benchmarking-cyazofamid-s-performance-against-new-fungicide-candidates
https://www.benchchem.com/product/b129060#benchmarking-cyazofamid-s-performance-against-new-fungicide-candidates
https://www.benchchem.com/product/b129060#benchmarking-cyazofamid-s-performance-against-new-fungicide-candidates
https://www.benchchem.com/product/b129060#benchmarking-cyazofamid-s-performance-against-new-fungicide-candidates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact
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